Cas no 96440-78-7 (3-tert-butyl-1H-1,2,4-triazole)

• Product Name: 3-tert-butyl-1H-1,2,4-triazole
• CAS No: 96440-78-7
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD11847493
• CID: 1037464
• PubChem ID: 15745252
• Update Time: 2025-11-02

3-tert-butyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-1H-1,2,4-triazole
• 3-tert-butyl-1H-1,2,4-triazole
• EN300-215054
• MFCD11847493
• 3-tert-Butyl-4H-1,2,4-triazole, AldrichCPR
• BB 0257966
• AT12318
• SCHEMBL3407374
• AKOS005174212
• FT-0683745
• SCHEMBL179500
• DTXSID20577885
• 3-t-butyl-1h-1,2,4-triazole
• 96440-78-7
• Z2130641278
• LS-04221
• 3-(TERT-BUTYL)-4H-1,2,4-TRIAZOLE
• H-1,2,4-Triazole,3-(1,1-Dimethylethyl)-
• 3-tert-butyl-4H-1,2,4-triazole
• 5-tert-butyl-1H-1,2,4-triazole
• OKQVUMMFRMUJMX-UHFFFAOYSA-N
• STL504691
• DB-090973

• MDL： MFCD11847493
• Inchi： 1S/C6H11N3/c1-6(2,3)5-7-4-8-9-5/h4H,1-3H3,(H,7,8,9)
• InChI Key： OKQVUMMFRMUJMX-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)C)=NC=N1

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

3-tert-butyl-1H-1,2,4-triazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-tert-butyl-1H-1,2,4-triazole

3-tert-Butyl-1H-1,2,4-Triazole: Properties, Applications, and Market Insights

3-tert-Butyl-1H-1,2,4-triazole (CAS No. 96440-78-7) is a versatile heterocyclic compound that has garnered significant attention in both academic research and industrial applications. This triazole derivative is characterized by its unique molecular structure, which combines a tert-butyl group with a 1,2,4-triazole ring. Its chemical stability, reactivity, and functional versatility make it a valuable intermediate in organic synthesis, pharmaceuticals, and material science.

The growing interest in 3-tert-butyl-1H-1,2,4-triazole applications is driven by its role as a building block for more complex molecules. Researchers and industry professionals frequently search for "3-tert-butyl-1H-1,2,4-triazole synthesis" and "CAS 96440-78-7 uses" to explore its potential in drug development, agrochemicals, and advanced materials. Its compatibility with various reaction conditions further enhances its appeal in synthetic chemistry.

One of the most notable properties of 3-tert-butyl-1H-1,2,4-triazole is its ability to act as a ligand in coordination chemistry. This feature has led to its use in catalysis and metal-organic frameworks (MOFs), which are currently trending topics in materials science. Searches for "triazole-based ligands" and "MOF synthesis with 1,2,4-triazoles" highlight the compound's relevance in cutting-edge research.

In the pharmaceutical sector, 3-tert-butyl-1H-1,2,4-triazole serves as a key intermediate for the development of bioactive molecules. Its structural motif is found in compounds with antimicrobial, antifungal, and anti-inflammatory properties. The rising demand for novel therapeutics has increased queries about "3-tert-butyl-1H-1,2,4-triazole in drug discovery" and "CAS 96440-78-7 pharmacological applications."

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In conclusion, 3-tert-butyl-1H-1,2,4-triazole (CAS No. 96440-78-7) is a multifaceted compound with broad utility across multiple industries. Its chemical properties, coupled with emerging applications in pharmaceuticals, agriculture, and materials science, position it as a compound of significant interest. As research continues to uncover new uses, its market relevance is poised to expand, making it a key focus for scientists and industry stakeholders alike.